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Compound of Interest

Compound Name: Tyr-Phe-Phe acetate salt

CAS No.: 108322-09-4

Cat. No.: B561081

Get Quote

Executive Summary & Core Directive
The Finding: Tyr-Phe-Phe (YFF) acetate salt has emerged as a distinct class of ultra-short self-

assembling peptides (SAPs), offering a superior balance of solubility and physiological

biocompatibility compared to the industry-standard Diphenylalanine (FF) and its Fmoc-

protected derivatives.

The Problem: While FF is the "gold standard" for nanotube formation, it suffers from poor

aqueous solubility and often requires toxic organic solvents (HFIP) or acidic conditions to

initiate assembly. Furthermore, Fmoc-variants, while effective gelators, introduce potential

immunogenicity via the fluorenyl group.

The Solution: This guide validates YFF Acetate as a pH-switchable, biocompatible

hydrogelator. The additional Tyrosine residue provides a critical hydroxyl handle for hydrogen

bonding and pH-sensitivity, while the acetate counterion ensures immediate aqueous solubility

without the cytotoxicity associated with Trifluoroacetate (TFA) salts.

Mechanistic Validation: The Assembly Logic
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To understand why YFF Acetate performs differently, we must look at the molecular drivers.

Unlike random coil peptides, YFF is driven by strict thermodynamic stacking.

The "Zipper" Mechanism
-

Stacking: The Phenylalanine (Phe) rings provide the hydrophobic core, stacking like coins to
form the spine of the nanofiber.

Hydrogen Bonding: The peptide backbone forms intermolecular H-bonds. Crucially, the

Tyrosine (Tyr) adds a side-chain -OH group, allowing for additional lateral H-bonding that

stabilizes the network at neutral pH.

The Acetate Advantage: Most synthetic peptides are delivered as TFA salts. TFA is a strong

acid that can acidify cell culture media and cause artifacts in cellular assays. Acetate is a

weak acid, maintaining a buffer-friendly profile essential for reproducible hydrogelation in

biological environments.

Visualization: Supramolecular Assembly Pathway
The following diagram illustrates the transition from monomeric YFF Acetate to a cross-linked

hydrogel network.
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Figure 1: The stepwise assembly mechanism of YFF Acetate. Note that the 'Trigger' phase is

less aggressive than the solvent switches required for pure Diphenylalanine (FF).
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This section objectively compares YFF Acetate against the two dominant alternatives in the

field: Diphenylalanine (FF) and Fmoc-Diphenylalanine (Fmoc-FF).

Performance Matrix

Feature
Tyr-Phe-Phe (YFF)

Acetate
Diphenylalanine (FF)

Fmoc-

Diphenylalanine

(Fmoc-FF)

Solubility
High (Aqueous, pH >

6)

Low (Req.

HFIP/DMSO)

Moderate (Req. pH

switch/DMSO)

Biocompatibility
Excellent (No capping

group)
Good (Natural AA)

Concern (Fmoc can

be toxic)

Gelation Trigger
Concentration / Salt /

pH
Solvent Exchange pH Drop / Enzymatic

Mechanical Stiffness

(G')

Tunable (100 Pa - 10

kPa)
High (Brittle crystals) High (Rigid Hydrogel)

Primary Structure
Nanofibers /

Nanotubes
Nanotubes Nanofibers

Counterion Risk
Low (Acetate is

metabolic)
N/A (Zwitterionic) N/A (Capped)

Expert Insight

"While Fmoc-FF forms stronger gels at lower concentrations (approx. 0.5 wt%), the presence of

the Fmoc group complicates downstream biological analysis due to its intrinsic fluorescence

and potential cytotoxicity. YFF Acetate offers a 'cleaner' system for tissue engineering, provided

the concentration is optimized (typically 1-2 wt%)."
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To reproduce the findings of YFF Acetate stability and assembly, follow these self-validating

protocols.

Protocol A: Preparation of YFF Hydrogels (Sol-Gel
Transition)
Goal: Create a homogeneous hydrogel without crashing out the peptide.

Weighing: Weigh YFF Acetate powder. Validation: Ensure the certificate of analysis confirms

Acetate content >80% (vs. free base).

Dissolution: Dissolve peptide in sterile water to 2x the desired final concentration (e.g., 20

mg/mL).

Note: The solution may be acidic due to residual acetic acid.

Step: Adjust pH to ~7.4 using 0.1 M NaOH. The solution should remain clear.

Triggering: Add an equal volume of 2x PBS (Phosphate Buffered Saline).

Maturation: Allow to sit undisturbed at 25°C or 37°C for 30–60 minutes.

Inversion Test: Invert the vial. If the gel does not flow, it has passed the gross rheological

check.

Protocol B: Rheological Characterization
Goal: Quantify the stiffness (Storage Modulus, G') vs. Flow (Loss Modulus, G").

Instrument: Rheometer with 20mm parallel plate geometry.

Gap: Set gap to 500 µm.

Strain Sweep: Perform a strain sweep (0.1% to 100% strain) at 1 Hz frequency.

Validation Criteria: The Linear Viscoelastic Region (LVR) must be identified. G' should be >

G" by at least one order of magnitude within the LVR.
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Frequency Sweep: Fix strain at 0.5% (within LVR) and sweep frequency from 0.1 to 10 Hz.

Success Metric: G' should be independent of frequency, indicating a stable solid-like

network.

Protocol C: Enzymatic Stability Assay
Goal: Verify if YFF resists rapid degradation compared to linear non-assembling peptides.

Incubation: Incubate YFF hydrogel with Proteinase K (1 unit/mL) at 37°C.

Monitoring: Measure absorbance at 280 nm (Tyrosine absorbance) in the supernatant over

24 hours.

Expectation: Assembled YFF degrades significantly slower than free YFF in solution due

to steric hindrance in the nanofiber lattice.

Validation Workflow Diagram
This workflow ensures that every batch of YFF Acetate is validated before use in critical cell

assays.
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Figure 2: Quality Control workflow for validating YFF Acetate batch consistency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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